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Compound of Interest

Compound Name: 5-Aminopyridine-3-sulfonamide

Cat. No.: B1337962

5-Aminopyridine-3-sulfonamide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Aminopyridine-3-sulfonamide is a chemical compound containing a pyridine ring
substituted with both an amino and a sulfonamide group. This technical guide provides a
summary of its core molecular properties. Extensive searches of scientific literature and
chemical databases indicate that while the foundational chemical data for this molecule are
established, detailed experimental studies on its synthesis, biological activity, and mechanism
of action are not readily available. This document presents the known chemical information and
provides a broader context based on the activities of related sulfonamide and aminopyridine
compounds.

Core Molecular Data

The fundamental molecular and chemical properties of 5-Aminopyridine-3-sulfonamide are
summarized below. This data is essential for any laboratory work or computational modeling
involving this compound.
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Property Value Source

Molecular Formula CsH7N302S PubChem
Molecular Weight 173.20 g/mol PubChem
IUPAC Name 5-aminopyridine-3-sulfonamide  PubChem
CAS Number 62009-21-6 PubChem

Synthesis and Experimental Protocols

A specific, detailed, and validated experimental protocol for the synthesis of 5-Aminopyridine-
3-sulfonamide is not prominently described in the reviewed scientific literature. However,
general methods for the synthesis of related pyridosulfonamide derivatives often involve multi-
step processes. For instance, the synthesis of the isomeric 6-Aminopyridine-3-sulfonamide
derivatives has been documented to proceed through the sulfonation of 2-aminopyridine to
form 6-aminopyridine-3-sulfonic acid, followed by conversion to the sulfonyl chloride, and
subsequent reaction with an amine.

Due to the lack of specific experimental data for 5-Aminopyridine-3-sulfonamide, a detailed
experimental protocol cannot be provided at this time. Researchers interested in synthesizing
this compound may need to adapt procedures from related molecules and develop a novel
synthetic route.

Biological Activity and Signaling Pathways

There is a significant lack of specific biological data for 5-Aminopyridine-3-sulfonamide in the
public domain. While the broader class of sulfonamides is well-known for a variety of
pharmacological activities, these cannot be directly attributed to this specific molecule without
experimental validation.

General Context: Sulfonamide Biological Activity

The sulfonamide functional group is a cornerstone of numerous therapeutic agents. The most
classic role is as antimicrobial agents that act as competitive inhibitors of dihydropteroate
synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria. This bacteriostatic
action has been a fundamental principle of chemotherapy for decades.
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Beyond their antimicrobial effects, various sulfonamide-containing molecules have been
developed as:

Anticancer agents

Anti-inflammatory drugs (e.g., COX-2 inhibitors)

Diuretics

Anticonvulsants

Antiviral compounds

General Context: Aminopyridine Biological Activity

The aminopyridine scaffold is also present in a range of biologically active compounds. For
example, 4-aminopyridine is a potassium channel blocker used in the management of
symptoms of multiple sclerosis.

Signaling Pathways

No specific signaling pathways involving 5-Aminopyridine-3-sulfonamide have been
elucidated in the available literature. Given the common targets of sulfonamides, a hypothetical
starting point for investigation could be its effect on folate synthesis pathways in
microorganisms. However, without experimental data, any discussion of its mechanism of
action or interaction with signaling cascades would be purely speculative.

To illustrate the general mechanism of antibacterial sulfonamides, the following logical diagram
is provided.
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General Mechanism of Antibacterial Sulfonamides
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Caption: Hypothetical inhibitory pathway of a sulfonamide drug.
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Conclusion and Future Directions

5-Aminopyridine-3-sulfonamide is a defined chemical entity with known molecular formula
and weight. However, a comprehensive understanding of its synthesis, biological activity, and
therapeutic potential is currently hampered by a lack of dedicated research in the public
domain. The information available on the broader classes of sulfonamides and aminopyridines
suggests that this compound could potentially exhibit interesting pharmacological properties.

Future research should focus on:
» Development and optimization of a reliable synthetic protocol.

« In vitro screening against a panel of targets, including bacterial enzymes, cancer cell lines,
and key physiological enzymes, to identify any biological activity.

» Elucidation of its mechanism of action for any identified activities, including the specific
signaling pathways involved.

This technical guide serves as a foundational document, summarizing the current state of
knowledge and highlighting the significant opportunities that exist for further investigation into
the properties and potential applications of 5-Aminopyridine-3-sulfonamide.

« To cite this document: BenchChem. [5-Aminopyridine-3-sulfonamide molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337962#5-aminopyridine-3-sulfonamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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